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bromperidol decanoate injection site reactions
management

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bromperidol

CAS No.: 10457-90-6

Cat. No.: S522148

Bromperidol Decanoate: Key Characteristics at a
Glance

The following table summarizes core information about Bromperidol decanoate relevant for drug

development professionals [1] [2] [3]:

Characteristic Details
Drug Class First-Generation Antipsychotic (FGA) / Typical Antipsychotic [2] [3]
Formulation Long-Acting Injectable (LAI) / Depot in sesame oil [2] [4]

Primary Targets D2 receptor antagonist [3]

Approval Status  Not approved in the US; licensed in several EU countries (e.g., Belgium, Germany,
Italy, Netherlands) [1] [2]

Common 40-300 mg, typically administered every 4 weeks [2] [3]
Dosage

| Pharmacokinetics | - T~max~: 3-9 days

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s522148?utm_src=pdf-body
https://www.smolecule.com/products/s522148?utm_src=pdf-interest
https://www.smolecule.com/products/s522148?utm_src=pdf-body
https://www.smolecule.com/products/s522148?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7061326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9809355/
https://www.sciencedirect.com/topics/neuroscience/bromperidol
https://pmc.ncbi.nlm.nih.gov/articles/PMC9809355/
https://www.sciencedirect.com/topics/neuroscience/bromperidol
https://pmc.ncbi.nlm.nih.gov/articles/PMC9809355/
https://en.wikipedia.org/wiki/Fluphenazine
https://www.sciencedirect.com/topics/neuroscience/bromperidol
https://pmc.ncbi.nlm.nih.gov/articles/PMC7061326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9809355/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9809355/
https://www.sciencedirect.com/topics/neuroscience/bromperidol
https://www.smolecule.com/products/s522148?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

o Half-life (multiple): 21-25 days
e logP: 7.9 [4] |

Comparative Efficacy and Acceptability Data

Understanding Bromperidol's profile relative to other agents is crucial. The following table synthesizes
findings from a Cochrane systematic review, which is based on limited, older trial data (4 RCTs, total n=117)

[5] [1].

Comparison Key Outcomes (from Cochrane Review)

| vs. Placebo | - Leaving the study early: No significant difference found in one small study (n=20, RR 0.4,
CI0.1to 1.6).

e Adverse Effects: No clear differences for specific events like akathisia or weight gain, though
evidence was of low quality [1]. | | vs. Other Depots (Fluphenazine/Haloperidol decanoate) | -
Relapse: Significantly higher relapse rate with Bromperidol (n=77, RR 3.92, CI 1.05 to 14.60).

¢ Leaving the study early: Participants left the Bromperidol group more frequently (n=97, RR 2.17,
Cl1 1.00 to 4.73).

¢ Need for additional antipsychotics: A non-significant trend favoring other depots (n=77, RR 1.72,
Cl0.7t0 4.2).

¢ Movement disorders & Anticholinergic use: No clear differences between groups [1]. |

Suggested Administration Protocol

An open-label trial provides some insight into a potential administration regimen, though specific injection

site techniques (e.g., Z-track, muscle selection) were not detailed in the available search results [6].
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Bromperidol Decanoate Dosing Workflow

Patient Stabilization

'

Determine Initial Depot Dose
Recommended: 150 mg IM

l

Administer Deep IM Injection
Vehicle: Sesame Oil

l

Monitor Outcomes
Clinical efficacy (e.g., BPRS)
and adverse events

Click to download full resolution via product page

General Adverse Effect Profile

While data on injection site reactions is absent from the search results, the general adverse effects of

Bromperidol are consistent with its class and are important for a comprehensive safety profile [7].

o Extrapyramidal Symptoms (EPS): A significant concern, including tremors, rigidity, bradykinesia,
and tardive dyskinesia [7].
e Sedation: A commonly reported effect, particularly at treatment initiation [7].
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e Metabolic & Endocrine: Can cause weight gain and hyperprolactinemia, potentially leading to
menstrual disturbances and sexual dysfunction [7].
¢ Anticholinergic Effects: Includes dry mouth, blurred vision, constipation, and urinary retention

[7].

e Cardiovascular Effects: May cause orthostatic hypotension and QT prolongation, necessitating
monitoring in patients with cardiac risk factors [7].
¢ Serious but Rare Events: Neuroleptic malignant syndrome (NMS) is a potentially life-threatening

condition requiring immediate medical attention [7].

Gaps in Literature and Future Research

The available data for Bromperidol decanoate has notable limitations that are important to contextualize

your work [5] [1]:

e Evidence Base: Relies on a very small number of older, poorly reported randomised controlled trials.

¢ Specific Tolerability Data: The search results do not contain specific information on the
frequency or management of injection site reactions (e.g., pain, nodules, erythema). This is a
critical gap for your troubleshooting guide.

e Comparative Evidence: The Cochrane review concludes that Bromperidol decanoate may be less
valuable than fluphenazine or haloperidol decanoate, and that well-conducted trials are urgently

needed [5] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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